2-{[2-(4-fluorophenoxy)ethyl]thio}-1,3-benzothiazole

• IUPAC Name: 2-[2-(4-fluorophenoxy)ethylsulfanyl]-1,3-benzothiazole
• InChI: InChI=1S/C15H12FNOS2/c16-11-5-7-12(8-6-11)18-9-10-19-15-17-13-3-1-2-4-14(13)20-15/h1-8H,9-10H2
• InChI Key: SLEYCSJCLZUMJP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)SCCOC3=CC=C(C=C3)F
• Molecular Formula: C15H12FNOS2
• Molecular Weight: 305.4 g/mol

Description

2-{[2-(4-fluorophenoxy)ethyl]thio}-1,3-benzothiazole, also known as FPET, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. FPET belongs to the class of benzothiazole derivatives and has been found to exhibit various biological activities such as anti-inflammatory, anticancer, and antifungal properties.

Mechanism of Action

The mechanism of action of 2-{[2-(4-fluorophenoxy)ethyl]thio}-1,3-benzothiazole is not fully understood. However, it has been proposed that this compound exerts its biological activity by modulating various signaling pathways such as the NF-κB pathway, JAK/STAT pathway, and MAPK pathway. This compound has also been found to inhibit the activity of various enzymes such as COX-2 and 5-LOX, which play a crucial role in the production of pro-inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been reported to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. This compound has also been found to inhibit the activity of various enzymes such as COX-2 and 5-LOX, which play a crucial role in the production of pro-inflammatory mediators. In addition, this compound has been found to induce apoptosis in cancer cells and inhibit the growth of various strains of fungi.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{[2-(4-fluorophenoxy)ethyl]thio}-1,3-benzothiazole in lab experiments is its potent anti-inflammatory activity. This compound has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes this compound a potential therapeutic candidate for the treatment of various inflammatory disorders. However, one of the limitations of using this compound in lab experiments is its low solubility in water. This can make it challenging to administer this compound in vivo.

Future Directions

There are several future directions for the study of 2-{[2-(4-fluorophenoxy)ethyl]thio}-1,3-benzothiazole. One potential future direction is to investigate the potential of this compound as a therapeutic agent for the treatment of various inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. Another future direction is to investigate the potential of this compound as a therapeutic agent for the treatment of various types of cancer. Additionally, further studies are needed to investigate the safety and toxicity of this compound in vivo.

Scientific Research Applications

2-{[2-(4-fluorophenoxy)ethyl]thio}-1,3-benzothiazole has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This compound has also been reported to possess anticancer activity by inducing apoptosis in cancer cells. In addition, this compound has been found to possess antifungal activity against various strains of fungi such as Candida albicans and Aspergillus fumigatus.